Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate

• Molecular Formula: C21H19ClN2O2S
• Molecular Weight: 398.9 g/mol
• IUPAC Name: benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxylate
• InChI: InChI=1S/C21H19ClN2O2S/c22-17-10-8-16(9-11-17)18-14-27-21(23-18)24-12-4-7-19(24)20(25)26-13-15-5-2-1-3-6-15/h1-3,5-6,8-11,14,19H,4,7,12-13H2
• InChI Key: INFVLQCWOQFEFG-UHFFFAOYSA-N
• SMILES: C1CC(N(C1)C2=NC(=CS2)C3=CC=C(C=C3)Cl)C(=O)OCC4=CC=CC=C4

Description

Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate, also known as CTZ, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTZ is a thiazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.

Mechanism of Action

Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate is believed to act as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory receptor in the brain. It enhances the binding of GABA to the receptor, leading to an increase in chloride ion influx and hyperpolarization of the neuron. This results in a decrease in neuronal excitability, which may underlie its anticonvulsant and anxiolytic effects.
Biochemical and physiological effects:
Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate has been shown to modulate the activity of several neurotransmitter systems in the brain, including GABA, glutamate, and dopamine. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate has several advantages for use in laboratory experiments. It is a well-characterized compound that has been extensively studied, and its mechanism of action is well-understood. Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate is also relatively easy to synthesize and has a favorable pharmacokinetic profile. However, one limitation of Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate. One area of interest is its potential use in the treatment of psychiatric disorders, such as anxiety and depression. Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate may also have potential as a neuroprotective agent in the treatment of neurodegenerative diseases. Further studies are needed to determine the safety and efficacy of Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate in humans and to identify any potential side effects. Additionally, the development of more selective GABA-A receptor modulators may lead to the discovery of novel therapeutics for a range of neurological and psychiatric disorders.

Synthesis Methods

Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate can be synthesized using different methods, including the reaction of 4-chlorophenylisothiocyanate with pyrrolidine-2-carboxylic acid benzyl ester in the presence of a base, such as sodium hydroxide. The reaction mixture is then heated, and the resulting product is purified using column chromatography. Other methods include the reaction of 4-chlorophenylisothiocyanate with pyrrolidine-2-carboxylic acid followed by benzyl chloroformate and triethylamine.

Scientific Research Applications

Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant effects in animal models. Benzyl 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-pyrrolidinecarboxylate has also been studied for its potential use in the treatment of neuropathic pain, Parkinson's disease, and Alzheimer's disease.